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Compound of Interest

Compound Name: Ethylcyclobutane

Cat. No.: B8812579 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core thermodynamic

properties of ethylcyclobutane. The information is compiled from peer-reviewed scientific

literature and established chemical databases, presenting quantitative data in a structured

format for ease of comparison and use in research and development.

Core Thermodynamic Data
The thermodynamic properties of ethylcyclobutane have been determined through various

experimental and computational methods. Key data points are summarized in the tables below.

Table 1: Enthalpy and Entropy Data for Ethylcyclobutane
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Thermodynami
c Property

State Value Units Reference(s)

Standard

Enthalpy of

Combustion,

ΔcH°

Liquid -4017.1 ± 0.67 kJ/mol [1][2]

Standard

Enthalpy of

Formation, ΔfH°

Liquid -58.95 ± 0.75 kJ/mol [1][2]

Standard

Enthalpy of

Formation, ΔfH°

Gas -26.3 ± 1.1 kJ/mol [1]

Enthalpy of

Vaporization,

ΔvapH°

- 32. ± 1. kJ/mol [3][4]

Enthalpy of

Vaporization (at

343.9 K)

- 28.67 kJ/mol [3][4]

Standard

Enthalpy of

Combustion (at

298.15 K)

Liquid -960.11 ± 0.16 kcal/mol [5][6][7]

Enthalpy of

Vaporization

(estimated)

- 7.8 ± 0.2 kcal/mol [5]

Ionization Energy - 9.38 ± 0.05 eV [2]

Note: Values may be converted from original reported units. Standard conditions are 298.15 K

and 1 bar.

Table 2: Heat Capacity of Gaseous Ethylcyclobutane

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://www.scribd.com/document/768715121/Ebulliometric-Determination-of-Vapor-Liquid-Equilibria-for-Pure-Water-Monoethanolamine-N-Methyldiethanolamine-3-Methylamino-propylamine-and-Thei
https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://www.scribd.com/document/768715121/Ebulliometric-Determination-of-Vapor-Liquid-Equilibria-for-Pure-Water-Monoethanolamine-N-Methyldiethanolamine-3-Methylamino-propylamine-and-Thei
https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://www.researchgate.net/figure/Vaporization-enthalpies-and-vapor-pressure-constants-of-the-Cox-equation-Eq-4-and_tbl1_349207345
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://www.researchgate.net/figure/Vaporization-enthalpies-and-vapor-pressure-constants-of-the-Cox-equation-Eq-4-and_tbl1_349207345
https://chemistrytalk.org/clausius-clapeyron-equation/
https://chemed.chem.purdue.edu/genchem/topicreview/bp/ch14/clausius.php
https://www.ltp-oldenburg.de/vapor-pressures.html
https://chemistrytalk.org/clausius-clapeyron-equation/
https://www.scribd.com/document/768715121/Ebulliometric-Determination-of-Vapor-Liquid-Equilibria-for-Pure-Water-Monoethanolamine-N-Methyldiethanolamine-3-Methylamino-propylamine-and-Thei
https://www.benchchem.com/product/b8812579?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Temperature (K)
Constant Pressure Heat
Capacity, Cp (J/mol·K)

Reference(s)

50 40.50 [1][8]

100 57.46 [1][8]

150 72.52 [1][8]

200 87.32 [1][8]

273.15 113.1 [1][8]

298.15 122.8 [1][8]

300 123.5 [1][8]

400 162.7 [1][8]

500 197.4 [1][8]

600 226.3 [1][8]

700 250.5 [1][8]

800 271.0 [1][8]

900 288.5 [1][8]

1000 303.5 [1][8]

1100 316.5 [1][8]

1200 327.8 [1][8]

1300 337.5 [1][8]

1400 346.0 [1][8]

1500 353.3 [1][8]

1750 367.9 [1][8]

2000 378.5 [1][8]

2250 386.4 [1][8]

2500 392.3 [1][8]
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2750 396.9 [1][8]

3000 400.5 [1][8]

Table 3: Physical Properties of Ethylcyclobutane
Property Value Units Reference(s)

Molecular Weight 84.1613 g/mol [9]

Boiling Point (at 760

mmHg)
70.7 °C [9]

Boiling Point 343.8 ± 0.1 K [3]

Melting Point -142.75 °C [9]

Melting Point 130.2 ± 0.4 K [3]

Density 0.775 g/cm³ [9]

Vapor Pressure (at

25°C)
139 mmHg [9]

Refractive Index 1.425 - [9]

Experimental Protocols
The determination of the thermodynamic properties of ethylcyclobutane relies on precise

experimental techniques. The following sections detail the methodologies for the key

experiments cited.

Oxygen-Bomb Combustion Calorimetry
This method is used to determine the enthalpy of combustion (ΔcH°) of a substance.

Apparatus:

A high-pressure stainless steel vessel (the "bomb").

A sample holder (crucible), typically made of platinum or quartz.
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An ignition system with a fusible wire.

A water bath (calorimeter) with a precise thermometer and a stirrer.

An outer insulating jacket to minimize heat exchange with the surroundings.

Procedure:

Sample Preparation: A precisely weighed sample of ethylcyclobutane (a volatile liquid) is

encapsulated in a gelatin capsule or a container made of a material with a known heat of

combustion to prevent evaporation.

Bomb Assembly: The capsule is placed in the crucible. A fuse wire of known length and mass

is attached to the electrodes within the bomb, positioned to ensure ignition of the sample.

Oxygen Charging: The bomb is sealed and purged of air, then filled with high-purity oxygen

to a pressure of approximately 25-30 atm.

Calorimeter Setup: The sealed bomb is submerged in a known mass of water in the

calorimeter bucket. The system is allowed to reach thermal equilibrium.

Ignition and Data Acquisition: The initial temperature of the water is recorded. The sample is

then ignited by passing an electric current through the fuse wire. The temperature of the

water is recorded at regular intervals until a maximum temperature is reached and then

begins to cool.

Post-Experiment Analysis: The bomb is depressurized, and the interior is inspected for any

signs of incomplete combustion (e.g., soot). The remaining length of the fuse wire is

measured to determine the amount that burned. The bomb washings are collected to

analyze for the formation of nitric and sulfuric acids.

Data Analysis: The total heat released is calculated from the temperature rise of the calorimeter

system (water and bomb). Corrections are applied for the heat of combustion of the fuse wire

and the heat of formation of acids. The standard enthalpy of combustion of ethylcyclobutane
is then calculated from the corrected total heat released and the mass of the sample.

Ebulliometric Vapor Pressure Measurement
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Ebulliometry is a dynamic method for determining the vapor pressure of a liquid by measuring

its boiling point at various controlled pressures.

Apparatus:

An ebulliometer, which is a specialized piece of glassware designed to maintain equilibrium

between a boiling liquid and its vapor.

A pressure control system capable of maintaining a stable pressure.

A high-precision temperature measurement device (e.g., a platinum resistance

thermometer).

A condenser to return the vapor to the liquid phase.

Procedure:

Sample Loading: A pure sample of ethylcyclobutane is placed in the ebulliometer.

Degassing: The sample is typically degassed to remove any dissolved air which could affect

the vapor pressure reading.

Pressure and Temperature Control: The pressure in the system is set and maintained at a

specific value. The liquid is then heated to its boiling point.

Equilibrium Measurement: The temperature of the boiling liquid is measured once it

stabilizes, indicating that the liquid and vapor phases are in equilibrium. This temperature

corresponds to the boiling point at the set pressure.

Data Collection: The procedure is repeated at various pressures to obtain a set of

corresponding boiling points.

Data Analysis: The experimental vapor pressure and temperature data are then fitted to

empirical equations such as the Antoine or Cox equation. These equations can be used to

interpolate or extrapolate the vapor pressure at other temperatures.

The enthalpy of vaporization (ΔvapH°) can be derived from the vapor pressure data using the

Clausius-Clapeyron equation, which relates the slope of the natural logarithm of vapor pressure
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versus the inverse of temperature to the enthalpy of vaporization.

Visualizations
Experimental Workflow for Thermodynamic Property
Determination
The following diagram illustrates the logical workflow for the experimental determination of the

key thermodynamic properties of ethylcyclobutane.
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Experimental determination of thermodynamic properties.

Logical Relationship of Thermodynamic Properties
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The following diagram illustrates the relationship between the experimentally determined and

derived thermodynamic properties of ethylcyclobutane.
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Relationship between thermodynamic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Clausius–Clapeyron relation - Wikipedia [en.wikipedia.org]

2. scribd.com [scribd.com]

3. Exploring the Science of Heat: Understanding Combustion Through Bomb Calorimetry -
Aimil Corporate Blog [aimil.com]

4. researchgate.net [researchgate.net]

5. Clausius-Clapeyron Equation | ChemTalk [chemistrytalk.org]

6. The Clausius-Clapeyron Equation [chemed.chem.purdue.edu]

7. Vapor Pressures - LTP - Laboratory for Thermophysical Properties [ltp-oldenburg.de]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b8812579?utm_src=pdf-body
https://www.benchchem.com/product/b8812579?utm_src=pdf-body-img
https://www.benchchem.com/product/b8812579?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Clausius%E2%80%93Clapeyron_relation
https://www.scribd.com/document/768715121/Ebulliometric-Determination-of-Vapor-Liquid-Equilibria-for-Pure-Water-Monoethanolamine-N-Methyldiethanolamine-3-Methylamino-propylamine-and-Thei
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://www.aimil.com/blog/bomb-calorimetry-tutorial/
https://www.researchgate.net/figure/Vaporization-enthalpies-and-vapor-pressure-constants-of-the-Cox-equation-Eq-4-and_tbl1_349207345
https://chemistrytalk.org/clausius-clapeyron-equation/
https://chemed.chem.purdue.edu/genchem/topicreview/bp/ch14/clausius.php
https://www.ltp-oldenburg.de/vapor-pressures.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8812579?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. Ebulliometric Determination of Vapour Pressure (Theory) : Chemical Engineering :
Chemical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

9. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Thermodynamic Properties of Ethylcyclobutane: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8812579#thermodynamic-properties-of-
ethylcyclobutane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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